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Compound of Interest

Compound Name:
Phenyl 2-

(phenylthio)phenylcarbamate

Cat. No.: B116602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility and stability of Phenyl
2-(phenylthio)phenylcarbamate, a key intermediate in the synthesis of the atypical

antipsychotic agent, Quetiapine.[1][2] Due to the limited publicly available experimental data for

this specific compound, this document outlines recommended protocols for solubility and

stability studies based on the known physicochemical properties of the molecule and general

principles of carbamate chemistry. This guide is intended to serve as a foundational resource

for researchers and professionals involved in the development and handling of Phenyl 2-
(phenylthio)phenylcarbamate, enabling them to design and execute robust experimental

investigations.

Physicochemical Properties
A summary of the known physicochemical properties of Phenyl 2-
(phenylthio)phenylcarbamate is presented in Table 1.

Table 1: Physicochemical Properties of Phenyl 2-(phenylthio)phenylcarbamate
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Property Value Reference

Chemical Name
Phenyl (2-

(phenylthio)phenyl)carbamate
[1]

CAS Number 111974-73-3 [1]

Molecular Formula C₁₉H₁₅NO₂S [1][2][3]

Molecular Weight 321.39 g/mol [2][3]

Appearance White to off-white solid

Melting Point 91-92 °C [2]

Solubility
Slightly soluble in Chloroform

and Methanol
[2]

Storage Store at 2-8°C in a refrigerator. [4]

Solubility Studies
Comprehensive solubility data is critical for the development of formulations and for designing

purification and analytical methods. While specific quantitative data for Phenyl 2-
(phenylthio)phenylcarbamate is not readily available, a systematic approach to determining

its solubility profile is outlined below.

Recommended Solvents for Solubility Screening
A range of solvents with varying polarities should be screened to establish a comprehensive

solubility profile. Recommended solvents are listed in Table 2.

Table 2: Recommended Solvents for Solubility Screening
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Solvent Class Examples

Non-polar n-Hexane, Cyclohexane, Toluene

Slightly Polar Dichloromethane, Diethyl ether, Ethyl acetate

Polar Aprotic

Acetone, Acetonitrile, Tetrahydrofuran (THF),

Dimethylformamide (DMF), Dimethyl sulfoxide

(DMSO)

Polar Protic Methanol, Ethanol, Isopropanol, Water

Buffers
Aqueous buffers at various pH values (e.g., 2, 4,

7, 9, 12)

Experimental Protocol for Equilibrium Solubility
Determination
The equilibrium solubility of Phenyl 2-(phenylthio)phenylcarbamate can be determined using

the shake-flask method.

Methodology:

Preparation: Add an excess amount of Phenyl 2-(phenylthio)phenylcarbamate to a series

of vials, each containing a known volume of the selected solvent.

Equilibration: Agitate the vials at a constant temperature (e.g., 25°C and 37°C) for a

predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

Sample Collection and Preparation: After equilibration, allow the suspensions to settle.

Withdraw a clear aliquot of the supernatant and filter it through a suitable syringe filter (e.g.,

0.45 µm PTFE or PVDF) to remove any undissolved solid.

Quantification: Dilute the filtered supernatant with a suitable mobile phase and quantify the

concentration of Phenyl 2-(phenylthio)phenylcarbamate using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Data Reporting: Express the solubility in mg/mL or µg/mL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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